3-[(2,3-dimethylphenyl)amino]-1-phenyl-2-buten-1-one

• IUPAC Name: (E)-3-(2,3-dimethylanilino)-1-phenylbut-2-en-1-one
• InChI: InChI=1S/C18H19NO/c1-13-8-7-11-17(15(13)3)19-14(2)12-18(20)16-9-5-4-6-10-16/h4-12,19H,1-3H3/b14-12+
• InChI Key: DIZUXSHETZKVKR-WYMLVPIESA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=CC(=O)C2=CC=CC=C2)C)C
• Isomeric SMILES: CC1=C(C(=CC=C1)N/C(=C/C(=O)C2=CC=CC=C2)/C)C
• Molecular Formula: C18H19NO
• Molecular Weight: 265.3 g/mol

Description

3-[(2,3-dimethylphenyl)amino]-1-phenyl-2-buten-1-one, commonly known as DABCO, is a chemical compound with a molecular formula of C19H19NO. It is an organic compound that is widely used in scientific research for its various applications. DABCO is a yellow crystalline powder that is soluble in organic solvents but not in water.

Mechanism of Action

The mechanism of action of DABCO is not fully understood, but it is believed to act as a nucleophilic catalyst in various reactions. DABCO has a high electron density on the nitrogen atom, which makes it a good nucleophile. It can also act as a hydrogen bond acceptor, which enhances its catalytic activity.
Biochemical and Physiological Effects:
DABCO has not been extensively studied for its biochemical and physiological effects, but it has been shown to have low toxicity in animal studies. It is not known to have any significant effects on human health. However, it is important to handle DABCO with care, as it is a chemical compound that can be hazardous if not handled properly.

Advantages and Limitations for Lab Experiments

DABCO has several advantages for lab experiments. It is a versatile reagent that can be used in a wide range of reactions. It is also relatively inexpensive and easy to obtain. However, DABCO has some limitations, including its low solubility in water, which can make it difficult to use in aqueous reactions. In addition, DABCO can be sensitive to air and moisture, which can affect its reactivity.

Future Directions

There are several future directions for the research and development of DABCO. One area of research is the development of new synthetic methods for DABCO and its derivatives. Another area of research is the investigation of the biological activity of DABCO and its potential applications in medicine. Finally, there is a need for further studies on the environmental impact of DABCO and its use in industrial processes.
Conclusion:
DABCO is a versatile chemical compound that has a wide range of applications in scientific research. It is commonly used as a reagent and catalyst in organic synthesis, and has potential applications in coordination chemistry and medicine. While the mechanism of action of DABCO is not fully understood, it is believed to act as a nucleophilic catalyst in various reactions. DABCO has several advantages for lab experiments, but also has some limitations. Future research directions include the development of new synthetic methods, investigation of its biological activity, and studies on its environmental impact.

Synthesis Methods

DABCO can be synthesized through a simple reaction between 2,3-dimethylaniline and chalcone. The reaction is carried out in the presence of a base catalyst such as sodium hydroxide, and the resulting product is purified through recrystallization. The yield of the reaction is typically high, and the purity of the product is also high.

Scientific Research Applications

DABCO has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, particularly in the synthesis of heterocyclic compounds. DABCO is also used as a catalyst in various reactions, including the Michael addition reaction, the Diels-Alder reaction, and the Heck reaction. In addition, DABCO has been used as a ligand in coordination chemistry, and as a stabilizer for radical intermediates.